Lithium;3-carboxy-3,5-dihydroxy-5-oxopentanoate
Lithium;3-carboxy-3,5-dihydroxy-5-oxopentanoate
Lithium citrate (anhydrous) is a lithium salt that is the anhydrous form of the trilithium salt of citric acid. The tetrahydrate form is used as a source of lithium for the treatment of anxiety disorders, bipolar disorder, and depression. It contains a citrate(3-).
Lithium Citrate is the citrate salt of lithium, a monovalent cation with antimanic activity. Although the exact mechanism is unclear, lithium might exert its mood-stabilizing effect via reduction of catecholamine concentration mediated through transneuronal membrane transport of sodium ion by sodium-potassium-stimulated adenosine triphosphatase (Na-K-ATPase). Alternatively, lithium may decrease cyclic adenosine monophosphate (cAMP) concentrations, which would desensitize hormonal-sensitive adenylyl cyclase receptors. Furthermore, lithium, in recommended dosage, blocks the activity of inositol-1-phosphatase, thereby resulting in the subsequent decrease of postsynaptic second messengers, diacylglycerol and inositol triphosphate, that contribute to chronic cell stimulation by altering electrical activity in the neuron.
Lithium Citrate can cause developmental toxicity according to state or federal government labeling requirements.
See also: Lithium Cation (has active moiety).
Lithium Citrate is the citrate salt of lithium, a monovalent cation with antimanic activity. Although the exact mechanism is unclear, lithium might exert its mood-stabilizing effect via reduction of catecholamine concentration mediated through transneuronal membrane transport of sodium ion by sodium-potassium-stimulated adenosine triphosphatase (Na-K-ATPase). Alternatively, lithium may decrease cyclic adenosine monophosphate (cAMP) concentrations, which would desensitize hormonal-sensitive adenylyl cyclase receptors. Furthermore, lithium, in recommended dosage, blocks the activity of inositol-1-phosphatase, thereby resulting in the subsequent decrease of postsynaptic second messengers, diacylglycerol and inositol triphosphate, that contribute to chronic cell stimulation by altering electrical activity in the neuron.
Lithium Citrate can cause developmental toxicity according to state or federal government labeling requirements.
See also: Lithium Cation (has active moiety).
Brand Name:
Vulcanchem
CAS No.:
10377-38-5
VCID:
VC20964893
InChI:
InChI=1S/C6H8O7.3Li/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;3*+1/p-3
SMILES:
[Li+].C(C(=O)O)C(CC(=O)[O-])(C(=O)O)O
Molecular Formula:
C6H5Li3O7
Molecular Weight:
210.0 g/mol
Lithium;3-carboxy-3,5-dihydroxy-5-oxopentanoate
CAS No.: 10377-38-5
Cat. No.: VC20964893
Molecular Formula: C6H5Li3O7
Molecular Weight: 210.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Lithium citrate (anhydrous) is a lithium salt that is the anhydrous form of the trilithium salt of citric acid. The tetrahydrate form is used as a source of lithium for the treatment of anxiety disorders, bipolar disorder, and depression. It contains a citrate(3-). Lithium Citrate is the citrate salt of lithium, a monovalent cation with antimanic activity. Although the exact mechanism is unclear, lithium might exert its mood-stabilizing effect via reduction of catecholamine concentration mediated through transneuronal membrane transport of sodium ion by sodium-potassium-stimulated adenosine triphosphatase (Na-K-ATPase). Alternatively, lithium may decrease cyclic adenosine monophosphate (cAMP) concentrations, which would desensitize hormonal-sensitive adenylyl cyclase receptors. Furthermore, lithium, in recommended dosage, blocks the activity of inositol-1-phosphatase, thereby resulting in the subsequent decrease of postsynaptic second messengers, diacylglycerol and inositol triphosphate, that contribute to chronic cell stimulation by altering electrical activity in the neuron. Lithium Citrate can cause developmental toxicity according to state or federal government labeling requirements. See also: Lithium Cation (has active moiety). |
|---|---|
| CAS No. | 10377-38-5 |
| Molecular Formula | C6H5Li3O7 |
| Molecular Weight | 210.0 g/mol |
| IUPAC Name | trilithium;2-hydroxypropane-1,2,3-tricarboxylate |
| Standard InChI | InChI=1S/C6H8O7.3Li/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;3*+1/p-3 |
| Standard InChI Key | WJSIUCDMWSDDCE-UHFFFAOYSA-K |
| SMILES | [Li+].C(C(=O)O)C(CC(=O)[O-])(C(=O)O)O |
| Canonical SMILES | [Li+].[Li+].[Li+].C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator